Cas no 61597-83-9 (13-Hydroxy-8,11,13-podocarpatrien-18-oic acid)

13-Hydroxy-8,11,13-podocarpatrien-18-oic acid Properties

Names and Identifiers

• (1S,4aS)-7-Hydroxy-1,4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthrene-1-carboxylic acid
• 13-Hydroxy-8,11,13-podocarpatrien-18-oic acid
• 61597-83-9
• 7-hydroxy-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid
• AKOS032948496
• SCHEMBL7024094
• NSC-59932
• NSC59932
• HY-N1040
• 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,9,10,10a-octahydro-7-hydroxy-1,4a-dimethyl-, [1R-(1,4a,10a)]-
• AKOS040760933
• 13-Hydroxy-8,11,13-podocarpatriene-18-oic acid
• CS-0016304
• FS-8879
• [ "" ]
• +Expand

• InChIKey： DWHTYLMRWXUGJL-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H22O3/c1-16-8-3-9-17(2,15(19)20)14(16)7-4-11-10-12(18)5-6-13(11)16/h5-6,10,14,18H,3-4,7-9H2,1-2H3,(H,19,20)
• SMILES： CC12CCCC(C1CCC3=C2C=CC(=C3)O)(C)C(=O)O

Computed Properties

• Exact Mass: 274.15700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 274.15689456g/mol
• Heavy Atom Count: 20
• Complexity: 407
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 3.48710
• PSA: 57.53000
• Boiling Point: 449.6±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 239.8±25.2 °C
• Color/Form: Cryst.
• Density: 1.2±0.1 g/cm3